Cas no 194292-26-7 (1(2H)-Isoquinolinone, 3-(3-methylphenyl)-)

1(2H)-Isoquinolinone, 3-(3-methylphenyl)- structure
194292-26-7 structure
Product name:1(2H)-Isoquinolinone, 3-(3-methylphenyl)-
CAS No:194292-26-7
MF:C16H13NO
MW:235.28052
CID:1387024
PubChem ID:132991288

1(2H)-Isoquinolinone, 3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 3-(3-methylphenyl)-
    • 3-m-Tolylisoquinolin-1(2H)-one
    • 3-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one
    • 194292-26-7
    • HS-7401
    • Inchi: InChI=1S/C16H13NO/c1-11-5-4-7-13(9-11)15-10-12-6-2-3-8-14(12)16(18)17-15/h2-10H,1H3,(H,17,18)
    • InChI Key: QXVKMYXMTRWXSX-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC=C1)C2=CC3=CC=CC=C3C(=O)N2

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 3.3

Experimental Properties

  • PSA: 29.1

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